Cas no 1852626-06-2 (2-Chloro-6-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 2-Chloro-6-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1852626-06-2
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 5693623
• PubChem ID: 58436485
• Update Time: 2023-10-14

2-Chloro-6-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2371957
• 2-Chloro-6-fluoro-N-methylbenzene-1-sulfonamide
• 2-Chloro-6-fluoro-N-methyl-benZenesulfonamide
• MFCD30221304
• EN300-1453298
• 1852626-06-2
• Benzenesulfonamide, 2-chloro-6-fluoro-N-methyl-

• Inchi： 1S/C7H7ClFNO2S/c1-10-13(11,12)7-5(8)3-2-4-6(7)9/h2-4,10H,1H3
• InChI Key： WLCHXMQPEOUPAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NC)(=O)=O)F

Computed Properties

• Exact Mass: 222.9870055g/mol
• Monoisotopic Mass: 222.9870055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 316.7±52.0 °C(Predicted)
• pka: 10.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides